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Introduction

Staphylococcus saprophyticus is a coagulase-negative staphylococcus (CoNS) that is a

common cause of urinary tract infections (UTIs), particularly in young, sexually active women.

[1][2] Differentiating S. saprophyticus from other CoNS isolated from clinical samples, such as

Staphylococcus epidermidis, is crucial for accurate diagnosis and patient management.[2][3]

Most CoNS are considered contaminants when isolated from urine, but S. saprophyticus is a

known uropathogen.[4] A key phenotypic characteristic used for the presumptive identification

of S. saprophyticus is its intrinsic resistance to the antibiotic novobiocin, commercially known

as Albamycin.[1][5]

Principle of the Test

Novobiocin is an aminocoumarin antibiotic that inhibits bacterial DNA synthesis by binding to

the GyrB subunit of DNA gyrase, an enzyme essential for DNA replication.[1][3][5]

Staphylococcus saprophyticus possesses an intrinsic resistance to novobiocin.[6][7][8] This

resistance is attributed to the presence of specific amino acid residues, namely a glycine at

position 85 and a lysine at position 140, in its GyrB protein, which prevents effective binding of

the antibiotic.[6][7][8] In contrast, most other clinically significant CoNS, such as S. epidermidis,

are susceptible to novobiocin and will show a significant zone of growth inhibition around a

novobiocin-impregnated disk.[3][9] Therefore, the novobiocin susceptibility test provides a
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reliable and straightforward method for the presumptive differentiation of S. saprophyticus from

other CoNS.[1]

Experimental Protocols
Disk Diffusion Method for Novobiocin Susceptibility Testing

This protocol is based on the widely used Kirby-Bauer disk diffusion method.

Materials:

Mueller-Hinton agar (MHA) plates

Novobiocin disks (5 µg)

Pure, 18-24 hour culture of the test organism (coagulase-negative staphylococcus)

Sterile saline or Tryptic Soy Broth (TSB)

Sterile cotton swabs

McFarland 0.5 turbidity standard

Incubator at 35-37°C

Calipers or a metric ruler

Quality control strains:

Staphylococcus saprophyticus ATCC 15305 (resistant control)[3]

Staphylococcus epidermidis ATCC 12228 (susceptible control)[3]

Procedure:

Inoculum Preparation:

Using a sterile inoculating loop or needle, select 3-5 well-isolated colonies of the test

organism from a non-selective agar plate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://microbiologyinfo.com/novobiocin-susceptibility-test/
https://notesforbiology.com/novobiocin-susceptibility-test-principle-proce/
https://notesforbiology.com/novobiocin-susceptibility-test-principle-proce/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7559106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the colonies to a tube containing sterile saline or TSB.

Adjust the turbidity of the bacterial suspension to match the McFarland 0.5 standard. This

ensures a standardized bacterial concentration.

Inoculation of the Agar Plate:

Dip a sterile cotton swab into the standardized bacterial suspension.

Remove excess inoculum by pressing and rotating the swab against the inside of the tube

above the liquid level.

Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate to obtain

confluent growth. Swab the plate in three directions, rotating the plate approximately 60

degrees between each streaking.

Application of Novobiocin Disk:

Using sterile forceps, aseptically place a 5 µg novobiocin disk onto the center of the

inoculated agar surface.

Gently press the disk down to ensure complete contact with the agar.

Incubation:

Invert the plate and incubate aerobically at 35-37°C for 18-24 hours.[4][9]

Interpretation of Results:

After incubation, measure the diameter of the zone of inhibition around the novobiocin disk

in millimeters (mm) using calipers or a ruler.[4]

Interpret the results based on the established breakpoints.

Data Presentation
Table 1: Interpretation of Novobiocin Susceptibility Test Results
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Zone of Inhibition
Diameter

Interpretation Presumptive Identification

≤ 16 mm Resistant Staphylococcus saprophyticus

> 16 mm Susceptible
Other Coagulase-Negative

Staphylococci

Note: Some sources may use a breakpoint of ≤ 12 mm for resistance and ≥ 16 mm for

susceptibility.[2][9] Laboratories should adhere to their established and validated protocols.

Quality Control:

Quality control should be performed with each new lot of novobiocin disks and on a routine

basis to ensure the accuracy of the test.

Table 2: Expected Quality Control Results

QC Strain
Expected Zone of
Inhibition

Interpretation

S. saprophyticus ATCC 15305 ≤ 12 mm[3] Resistant

S. epidermidis ATCC 12228 ≥ 16 mm[3] Susceptible

Mandatory Visualizations
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Caption: Experimental workflow for S. saprophyticus differentiation.
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Caption: Novobiocin resistance in differentiating S. saprophyticus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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